Cas no 1203209-71-5 (2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide)

2-(2-Methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide is a synthetic organic compound featuring a unique molecular structure combining methoxyphenoxy, thiophene, and cyclopropane moieties. Its distinct architecture offers potential advantages in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the thiophene ring and cyclopropane group enhances structural rigidity, which may improve binding affinity and metabolic stability in drug design. The methoxyphenoxy component contributes to solubility and pharmacokinetic properties. This compound is of interest for research applications, including the exploration of novel enzyme inhibitors or receptor modulators. Its well-defined synthetic pathway allows for consistent purity and scalability, making it suitable for further pharmacological studies.
2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide structure
1203209-71-5 structure
Product Name:2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide
CAS No:1203209-71-5
MF:C17H19NO3S
MW:317.402663469315
CID:6088075
PubChem ID:30522839
Update Time:2025-10-23

2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide
    • Acetamide, 2-(2-methoxyphenoxy)-N-[[1-(2-thienyl)cyclopropyl]methyl]-
    • SR-01000912538-1
    • SR-01000912538
    • 1203209-71-5
    • AKOS024646510
    • 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}acetamide
    • F2394-0124
    • 2-(2-methoxyphenoxy)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide
    • 2-(2-methoxyphenoxy)-N-[(1-thiophen-2-ylcyclopropyl)methyl]acetamide
    • Inchi: 1S/C17H19NO3S/c1-20-13-5-2-3-6-14(13)21-11-16(19)18-12-17(8-9-17)15-7-4-10-22-15/h2-7,10H,8-9,11-12H2,1H3,(H,18,19)
    • InChI Key: JZDGNLYBOKSWJB-UHFFFAOYSA-N
    • SMILES: C(NCC1(C2SC=CC=2)CC1)(=O)COC1=CC=CC=C1OC

Computed Properties

  • Exact Mass: 317.10856464g/mol
  • Monoisotopic Mass: 317.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • Density: 1.231±0.06 g/cm3(Predicted)
  • Boiling Point: 521.0±35.0 °C(Predicted)
  • pka: 14.67±0.46(Predicted)

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Additional information on 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide

Comprehensive Overview of 2-(2-Methoxyphenoxy)-N-{1-(Thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203209-71-5)

2-(2-Methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203209-71-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a methoxyphenoxy group, a thiophene ring, and a cyclopropylmethyl moiety, making it a subject of interest for drug discovery and material science applications.

The compound's molecular formula is C17H19NO3S, with a molecular weight of 317.40 g/mol. Its structure includes a central acetamide linker, which is known to enhance bioavailability and metabolic stability in bioactive molecules. Researchers are particularly intrigued by the thiophene and cyclopropyl components, as these groups are frequently found in compounds with neurological and anti-inflammatory properties.

In recent years, 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide has been explored for its potential role in modulating specific biological pathways. The methoxyphenoxy group is often associated with antioxidant activity, while the thiophene ring is a common pharmacophore in drugs targeting CNS disorders. This dual functionality positions the compound as a promising candidate for further investigation in neurodegenerative disease research.

The synthesis of CAS 1203209-71-5 typically involves multi-step organic reactions, including ether formation, amide coupling, and cyclopropanation. The purity and yield of the final product are critical factors that determine its suitability for research applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound and ensure its quality.

From a commercial perspective, 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide is primarily supplied to pharmaceutical and biotechnology companies engaged in drug discovery programs. The global market for specialized intermediates like this has grown steadily, driven by increasing R&D investments in precision medicine and targeted therapies. Suppliers often highlight the compound's high purity (>98%) and strict quality control measures as key selling points.

Researchers working with CAS 1203209-71-5 should note its solubility profile: it is typically soluble in organic solvents like DMSO and methanol but has limited solubility in water. This characteristic influences its formulation strategies for biological testing. Proper storage conditions (typically -20°C under inert atmosphere) are recommended to maintain the compound's stability over extended periods.

The intellectual property landscape surrounding 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide includes several patent applications, particularly in the areas of neurological disorder treatments and novel therapeutic agents. This patent activity reflects the compound's perceived value in medicinal chemistry and suggests potential future commercialization opportunities.

Environmental and safety assessments indicate that CAS 1203209-71-5 requires standard laboratory precautions for handling. While not classified as highly hazardous, researchers should follow good laboratory practices, including the use of personal protective equipment and proper ventilation when working with this compound in powder form.

Looking ahead, the scientific community anticipates growing interest in 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide as more structure-activity relationship studies are published. The compound's unique architecture offers numerous possibilities for structural modification, making it a versatile scaffold for medicinal chemistry optimization programs.

For researchers seeking alternatives or derivatives, several structurally related compounds exist, including variants with different aromatic substitutions or modified cyclopropyl groups. These analogs provide valuable structure-activity relationship data that can inform the development of more potent or selective bioactive molecules.

In conclusion, 2-(2-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203209-71-5) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its combination of privileged structural motifs and demonstrated biological relevance makes it a compound worthy of continued investigation across multiple therapeutic areas.

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